Cas no 2680819-22-9 (benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate)
benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28299580
- benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate
- 2680819-22-9
-
- Inchi: 1S/C15H11BrN4O2/c16-11-6-7-12-13(8-11)19-20-14(17-12)18-15(21)22-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,18,20,21)
- InChI Key: WACBAPJBNITPBR-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(C=1)=NN=C(NC(=O)OCC1C=CC=CC=1)N=2
Computed Properties
- Exact Mass: 358.00654g/mol
- Monoisotopic Mass: 358.00654g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 77Ų
benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28299580-0.05g |
benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate |
2680819-22-9 | 95.0% | 0.05g |
$2009.0 | 2025-03-19 | |
| Enamine | EN300-28299580-0.1g |
benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate |
2680819-22-9 | 95.0% | 0.1g |
$2104.0 | 2025-03-19 | |
| Enamine | EN300-28299580-0.25g |
benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate |
2680819-22-9 | 95.0% | 0.25g |
$2200.0 | 2025-03-19 | |
| Enamine | EN300-28299580-0.5g |
benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate |
2680819-22-9 | 95.0% | 0.5g |
$2296.0 | 2025-03-19 | |
| Enamine | EN300-28299580-1.0g |
benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate |
2680819-22-9 | 95.0% | 1.0g |
$2391.0 | 2025-03-19 | |
| Enamine | EN300-28299580-2.5g |
benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate |
2680819-22-9 | 95.0% | 2.5g |
$4687.0 | 2025-03-19 | |
| Enamine | EN300-28299580-5.0g |
benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate |
2680819-22-9 | 95.0% | 5.0g |
$6937.0 | 2025-03-19 | |
| Enamine | EN300-28299580-10.0g |
benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate |
2680819-22-9 | 95.0% | 10.0g |
$10285.0 | 2025-03-19 | |
| Enamine | EN300-28299580-1g |
benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate |
2680819-22-9 | 1g |
$2391.0 | 2023-09-07 | ||
| Enamine | EN300-28299580-5g |
benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate |
2680819-22-9 | 5g |
$6937.0 | 2023-09-07 |
benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate
Benzyl N-(7-Bromo-1,2,4-Benzotriazin-3-yl)carbamate (CAS No. 2680819-22-9): An Overview
Benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate (CAS No. 2680819-22-9) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique structural features, which include a benzyl group, a brominated benzotriazine moiety, and a carbamate functional group. These features contribute to its reactivity and potential utility in various chemical reactions and biological processes.
The benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate molecule is of particular interest due to its potential as an intermediate in the synthesis of more complex organic compounds. The bromine atom on the benzotriazine ring provides a reactive site for substitution reactions, making it a valuable building block in the development of new pharmaceuticals and materials. Recent studies have highlighted its role in the synthesis of compounds with anti-cancer properties, as well as its use in the preparation of ligands for metal complexes with catalytic applications.
In the context of pharmaceutical research, benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate has been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The carbamate functional group in this compound can be designed to release active molecules under specific physiological conditions, enhancing the drug's efficacy and reducing side effects. This approach has been particularly useful in the development of targeted therapies for various diseases.
Recent advancements in medicinal chemistry have also focused on the use of benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate as a scaffold for the design of new therapeutic agents. The benzotriazine ring system is known for its ability to form stable complexes with metal ions, which can be exploited to create metallo-drugs with enhanced therapeutic properties. For example, studies have shown that metal complexes derived from this compound exhibit potent anti-inflammatory and anti-microbial activities.
The synthetic versatility of benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate has also been leveraged in the development of novel materials. Its ability to undergo various chemical transformations makes it an attractive candidate for the synthesis of polymers and other functional materials. Researchers have reported the use of this compound in the preparation of conductive polymers and materials with enhanced mechanical properties.
In addition to its synthetic applications, benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate has been studied for its biological activities. Preliminary investigations have shown that this compound exhibits moderate cytotoxicity against certain cancer cell lines. The bromine atom on the benzotriazine ring is believed to play a crucial role in this activity by facilitating interactions with cellular targets. Further research is needed to fully understand the mechanisms underlying these biological effects and to optimize the compound's therapeutic potential.
The safety and environmental impact of benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate are important considerations in its development and application. While no significant toxicity or environmental concerns have been reported to date, ongoing studies are being conducted to ensure that this compound can be used safely in various industrial and pharmaceutical settings.
In conclusion, benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate (CAS No. 2680819-22-9) is a multifaceted compound with promising applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and reactivity make it a valuable tool for researchers working on the development of new drugs and advanced materials. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific disciplines.
2680819-22-9 (benzyl N-(7-bromo-1,2,4-benzotriazin-3-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)